Cas no 1508687-83-9 (3-methyl-3-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 1508687-83-9
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6507718
• PubChem ID: 79830910
• Update Time: 2025-05-21

3-methyl-3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid
• 2-Thiophenepropanoic acid, β,β,5-trimethyl-

• Inchi： 1S/C10H14O2S/c1-7-4-5-8(13-7)10(2,3)6-9(11)12/h4-5H,6H2,1-3H3,(H,11,12)
• InChI Key： RCSVDPMYJWEHEV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±27.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid

3-Methyl-3-(5-Methylthiophen-2-yl)Butanoic Acid (CAS No. 1508687-83-9): A Comprehensive Overview

The compound 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1508687-83-9) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and latest research findings related to this compound.

Structural Insights and Synthesis Methods

The molecular structure of 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid is characterized by a thiophene ring substituted with a methyl group at the 5-position and a butanoic acid moiety attached via a methyl group at the 2-position. This arrangement imparts the molecule with both aromatic and aliphatic properties, making it highly versatile. The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation, oxidation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Biological Activities and Pharmaceutical Potential

Research into 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid has revealed promising biological activities, particularly in the context of its anti-inflammatory and antioxidant properties. Studies conducted on animal models have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in treating inflammatory diseases like arthritis and dermatitis. Furthermore, this compound has shown moderate activity against certain cancer cell lines, indicating its potential as a lead molecule for anticancer drug development.

Agricultural Applications and Pest Control

Beyond its pharmaceutical applications, 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid has also been explored for its role in agriculture. Recent research has highlighted its effectiveness as a natural pesticide, particularly against insect pests such as aphids and whiteflies. This compound works by disrupting the nervous system of these pests, leading to paralysis and death. Its biodegradable nature makes it an eco-friendly alternative to synthetic pesticides, aligning with global efforts to promote sustainable agriculture.

Materials Science and Nanotechnology Applications

In the realm of materials science, 3-methyl-3-(5-methylthiophen-2-yl)butanoic acid has found applications in the development of novel materials for electronic devices. Its ability to form self-assembled monolayers on surfaces has been exploited in the creation of high-performance sensors and organic light-emitting diodes (OLEDs). Recent studies have focused on optimizing its surface properties to enhance device efficiency and stability.

Latest Research Findings and Future Directions

The latest research on 3-methyl-3-(5-methylthiophen-2-yli butanoic acid has unveiled new insights into its mechanism of action at the molecular level. For instance, computational studies using molecular docking techniques have revealed how this compound interacts with key proteins involved in inflammation and cancer progression. These findings pave the way for the development of more potent derivatives with enhanced therapeutic efficacy.

In conclusion, 3-methyl-3-(5-methylthiophen -2-yli butanoic acid (CAS No. 1508687 -83 -9) is a multifaceted compound with immense potential across various industries. Its unique structure, coupled with advancements in synthesis techniques and biological understanding, positions it as a valuable asset for future innovations in medicine, agriculture, and materials science.